Cas no 83532-37-0 (1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-)

• Product Name: 1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-
• CAS No: 83532-37-0
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 728028
• PubChem ID: 6439663
• Update Time: 2025-04-19

1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-
• 3-(pentadec-10-enyl)catechol
• 3-pentadec-10-enylbenzene-1,2-diol
• Epitope ID:119420
• 3-[(10Z)-pentadec-10-en-1-yl]benzene-1,2-diol
• CHEBI:55497
• 1,2-Benzenediol, 3-(10-pentadecenyl)-, (Z)-
• 3-[(Z)-pentadec-10-enyl]benzene-1,2-diol
• (Z)-3-(10-Pentadecenyl)-1,2-benzenediol
• 3-(10Z)-10-Pentadecen-1-yl-1,2-benzenediol
• Q27124327
• 3-(10'Z-pentadecenyl)catechol
• DTXSID701267377
• litreol
• 83532-37-0
• SCHEMBL19461989

• Inchi： 1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(22)21(19)23/h5-6,15,17-18,22-23H,2-4,7-14,16H2,1H3/b6-5-
• InChI Key： WXZPKABXYFJVLD-WAYWQWQTSA-N
• SMILES： OC1C(=CC=CC=1CCCCCCCCC/C=C\CCCC)O

Computed Properties

• Exact Mass: 318.256
• Monoisotopic Mass: 318.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 8.1

Experimental Properties

• Density: 0.973
• Boiling Point: 445.1°C at 760 mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.522

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols